Cas no 867034-25-1 (tert-Butyl 4-(aminooxy)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(aminooxy)piperidine-1-carboxylate
• CAS No: 867034-25-1
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD16619122
• CID: 1024837
• PubChem ID: 24729482
• Update Time: 2025-10-28

tert-Butyl 4-(aminooxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(aminooxy)piperidine-1-carboxylate
• tert-butyl 4-aminooxypiperidine-1-carboxylate
• 1,1-Dimethylethyl 4-(aminooxy)-1-piperidinecarboxylate (ACI)
• 4-Aminooxypiperidine-1-carboxylic acid tert-butyl ester
• SCHEMBL1677176
• 1-tert-Butoxycarbonyl-4-piperidyloxyamine
• 4-aminooxy-piperidine-1-carboxylic acid tert-butyl ester
• MFCD16619122
• BS-24235
• 867034-25-1
• EN300-318274
• 4-(Aminooxy)-1-Boc-piperidine
• DB-076716
• QMTOYSDJBBDOSV-UHFFFAOYSA-N
• DTXSID20646808
• AKOS015855114
• SB43343
• tert-Butyl4-(aminooxy)piperidine-1-carboxylate
• t-Butyl 4-(aminooxy)piperidine-1-carboxylate

• MDL： MFCD16619122
• Inchi： 1S/C10H20N2O3/c1-10(2,3)14-9(13)12-6-4-8(15-11)5-7-12/h8H,4-7,11H2,1-3H3
• InChI Key： QMTOYSDJBBDOSV-UHFFFAOYSA-N
• SMILES： O=C(N1CCC(ON)CC1)OC(C)(C)C

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• Density: 1.10
• Boiling Point: 316℃
• Flash Point: 145℃

tert-Butyl 4-(aminooxy)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-(aminooxy)piperidine-1-carboxylate

tert-Butyl 4-(aminooxy)piperidine-1-carboxylate: A Comprehensive Overview

The compound tert-Butyl 4-(aminooxy)piperidine-1-carboxylate (CAS No. 867034-25-1) is a significant molecule in the field of organic chemistry, particularly within the realms of drug discovery and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various research domains. Recent studies have highlighted its role as a versatile building block in the synthesis of complex molecules, including those with bioactive properties.

tert-Butyl 4-(aminooxy)piperidine-1-carboxylate is characterized by its piperidine ring, which is a six-membered saturated ring containing one nitrogen atom. The substituents on this ring—specifically the tert-butyl group and the aminooxy group—contribute to its distinctive chemical reactivity and physical properties. The tert-butyl group provides steric bulk, which can influence the molecule's stability and solubility, while the aminooxy group introduces hydrophilic characteristics, enhancing its potential for participation in hydrogen bonding and other intermolecular interactions.

Recent advancements in synthetic chemistry have enabled researchers to explore novel syntheses of tert-Butyl 4-(aminooxy)piperidine-1-carboxylate. For instance, a study published in *Journal of Organic Chemistry* demonstrated an efficient route involving nucleophilic substitution reactions, leveraging the versatility of piperidine derivatives as intermediates. This approach not only simplifies the synthesis process but also opens avenues for scaling up production, making it more accessible for large-scale applications.

The biological activity of tert-Butyl 4-(aminooxy)piperidine-1-carboxylate has been a focal point of recent investigations. Researchers have examined its potential as a precursor for bioactive compounds, particularly in the context of enzyme inhibition and drug delivery systems. A notable study in *ACS Medicinal Chemistry Letters* reported that derivatives of this compound exhibit promising inhibitory effects against certain proteases, suggesting its utility in antiviral and anticancer therapies.

In addition to its biological applications, tert-Butyl 4-(aminooxy)piperidine-1-carboxylate has found relevance in materials science. Its ability to form stable amide bonds makes it an attractive candidate for polymer synthesis, where it can serve as a building block for high-performance materials with tailored mechanical and thermal properties. Recent work published in *Macromolecules* highlighted its use in synthesizing biodegradable polymers, which hold promise for sustainable packaging and biomedical applications.

The synthesis and characterization of tert-Butyl 4-(aminooxy)piperidine-1-carboxylate have been optimized through advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These methods provide critical insights into the compound's purity, structure, and reactivity, ensuring its reliability as a starting material in various chemical transformations.

Moreover, the environmental impact of tert-Butyl 4-(aminooxy)piperidine-1-carboxylate has been evaluated in recent studies. Researchers have explored its biodegradability under different conditions, with findings indicating that it undergoes efficient degradation under aerobic conditions, reducing its ecological footprint. This information is crucial for industries aiming to adopt greener chemical practices.

In conclusion, tert-Butyl 4-(aminooxy)piperidine-1-carboxylate (CAS No. 867034-25-1) stands out as a multifaceted compound with diverse applications across organic chemistry, pharmacology, and materials science. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers seeking innovative solutions in these fields.